Cas no 918108-22-2 (Benzenemethanamine, 4-(2-phenyl-1,3-dioxolan-2-yl)-)

Benzenemethanamine, 4-(2-phenyl-1,3-dioxolan-2-yl)- structure
918108-22-2 structure
Product Name:Benzenemethanamine, 4-(2-phenyl-1,3-dioxolan-2-yl)-
CAS No:918108-22-2
MF:C16H17NO2
MW:255.311684370041
CID:780002
PubChem ID:58775885
Update Time:2025-04-19

Benzenemethanamine, 4-(2-phenyl-1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-(2-phenyl-1,3-dioxolan-2-yl)-
    • [4-(2-phenyl-1,3-dioxolan-2-yl)phenyl]methanamine
    • SCHEMBL5605256
    • 1-[4-(2-Phenyl-1,3-dioxolan-2-yl)phenyl]methanamine
    • 918108-22-2
    • DTXSID70729973
    • Inchi: 1S/C16H17NO2/c17-12-13-6-8-15(9-7-13)16(18-10-11-19-16)14-4-2-1-3-5-14/h1-9H,10-12,17H2
    • InChI Key: PPLFLNWTCKEXLB-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C1C=CC=CC=1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 255.125928785g/mol
  • Monoisotopic Mass: 255.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.5Ų
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